Cas no 2021428-58-8 (5-(2-Chloro-6-fluorophenyl)oxazole)

• Product Name: 5-(2-Chloro-6-fluorophenyl)oxazole
• CAS No: 2021428-58-8
• MF: C₉H₅ClFNO
• MW: 197.593504667282
• MDL: MFCD32631886
• CID: 5079374
• Update Time: 2026-03-01

5-(2-Chloro-6-fluorophenyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-chloro-6-fluorophenyl)oxazole
• 5-(2-Chloro-6-fluorophenyl)oxazole

• MDL： MFCD32631886
• Inchi： 1S/C9H5ClFNO/c10-6-2-1-3-7(11)9(6)8-4-12-5-13-8/h1-5H
• InChI Key： HMSXAYHVBWEMKC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=CN=CO1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• XLogP3: 2.7
• Topological Polar Surface Area: 26

Additional information on 5-(2-Chloro-6-fluorophenyl)oxazole

Introduction to 5-(2-Chloro-6-fluorophenyl)oxazole (CAS No. 2021428-58-8)

5-(2-Chloro-6-fluorophenyl)oxazole, a compound with the chemical formula C₈H₄ClFNO₂, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and fluoro substituents on the phenyl ring enhances its reactivity and makes it a valuable scaffold for designing novel therapeutic agents. In this detailed overview, we will explore the chemical characteristics, synthetic pathways, and the latest research applications of this intriguing compound.

The molecular structure of 5-(2-Chloro-6-fluorophenyl)oxazole consists of an oxazole ring fused with a phenyl group that is substituted at the 2-position with a chlorine atom and at the 6-position with a fluorine atom. The oxazole ring is a five-membered heterocycle containing two nitrogen atoms, which contributes to its aromaticity and stability. The chloro and fluoro groups introduce electron-withdrawing effects, which can modulate the electronic properties of the molecule, making it more susceptible to various chemical transformations. These features make it an attractive candidate for further functionalization and derivatization in medicinal chemistry.

The synthesis of 5-(2-Chloro-6-fluorophenyl)oxazole typically involves multi-step organic reactions that require careful selection of reagents and conditions. One common approach involves the condensation of 2-chloro-6-fluorobenzaldehyde with glyoxal or its derivatives in the presence of a base catalyst to form the oxazole core. Subsequent functionalization steps can then be employed to introduce additional modifications if needed. The use of palladium-catalyzed cross-coupling reactions has also been explored as a means to achieve more complex substitutions on the phenyl ring, enhancing the diversity of possible derivatives.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both chloro and fluoro substituents due to their ability to enhance binding affinity and metabolic stability. Research has shown that such modifications can significantly improve the efficacy of drug candidates by optimizing their interactions with biological targets. For instance, studies have demonstrated that compounds with similar structural motifs exhibit promising activity against various diseases, including cancer and infectious disorders. The oxazole ring itself has been identified as a key pharmacophore in several approved drugs, further highlighting its importance in medicinal chemistry.

The latest advancements in computational chemistry have also contributed to a deeper understanding of how structural modifications affect the biological activity of 5-(2-Chloro-6-fluorophenyl)oxazole. Molecular docking simulations and quantum mechanical calculations have been employed to predict binding affinities and identify potential lead compounds for further optimization. These computational methods allow researchers to rapidly screen large libraries of derivatives and prioritize those with the highest likelihood of success in preclinical studies. Such high-throughput virtual screening techniques have significantly accelerated the drug discovery process in recent years.

In addition to its potential as an active pharmaceutical ingredient (API), 5-(2-Chloro-6-fluorophenyl)oxazole has also been explored as an intermediate in the synthesis of more complex molecules. Its versatile structure allows for further functionalization at multiple sites, enabling the creation of diverse chemical libraries for high-throughput screening (HTS). This approach has been particularly useful in identifying novel scaffolds with improved pharmacokinetic properties, such as enhanced solubility or reduced toxicity.

The role of fluorine atoms in medicinal chemistry cannot be overstated, as they have been shown to significantly influence drug metabolism and distribution. Fluorinated compounds often exhibit longer half-lives and improved bioavailability due to their resistance to metabolic degradation. In contrast, chloro substituents can enhance lipophilicity and binding interactions with biological targets. The combination of these two groups in 5-(2-Chloro-6-fluorophenyl)oxazole creates a balanced profile that makes it an attractive candidate for further development.

Efforts are ongoing to develop new synthetic methodologies that improve the efficiency and scalability of producing 5-(2-Chloro-6-fluorophenyl)oxazole. Green chemistry principles have been increasingly applied to minimize waste and reduce environmental impact during synthesis. For example, catalytic processes that employ recyclable catalysts or solvent-free reactions have been investigated as alternatives to traditional methods involving harsh reagents or large quantities of organic solvents.

The future prospects for 5-(2-Chloro-6-fluorophenyl)oxazole are promising, with ongoing research aimed at uncovering new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. By leveraging cutting-edge technologies such as artificial intelligence (AI) for drug design and high-resolution structural biology for target validation, researchers are poised to discover innovative treatments based on this versatile scaffold.